Cas no 1803820-97-4 (2-Methoxy-3-nitroisonicotinonitrile)

• Product Name: 2-Methoxy-3-nitroisonicotinonitrile
• CAS No: 1803820-97-4
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 4904296
• Update Time: 2025-06-08

2-Methoxy-3-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-nitroisonicotinonitrile

• Inchi： 1S/C7H5N3O3/c1-13-7-6(10(11)12)5(4-8)2-3-9-7/h2-3H,1H3
• InChI Key： GMKVLQBCUQTCHZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C#N)C=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7

Additional information on 2-Methoxy-3-nitroisonicotinonitrile

Introduction to 2-Methoxy-3-nitroisonicotinonitrile (CAS No. 1803820-97-4)

2-Methoxy-3-nitroisonicotinonitrile (CAS No. 1803820-97-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive molecular structure, holds potential applications in various areas, including drug development and the synthesis of advanced materials. This comprehensive introduction aims to provide an in-depth understanding of 2-Methoxy-3-nitroisonicotinonitrile, covering its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

2-Methoxy-3-nitroisonicotinonitrile is a heterocyclic compound with the molecular formula C₈H₆N₄O₃. Its structure consists of a pyridine ring substituted with a methoxy group at the 2-position and a nitro group at the 3-position, along with a nitrile group at the 4-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and versatile in various chemical reactions.

The methoxy group (OCH₃) is an electron-donating substituent that increases the electron density on the pyridine ring, enhancing its nucleophilic character. The nitro group (NO₂) is an electron-withdrawing substituent that reduces the electron density on the ring, creating a balance that influences the compound's reactivity and stability. The nitrile group (CN) adds further reactivity, making 2-Methoxy-3-nitroisonicotinonitrile a valuable intermediate in synthetic chemistry.

Synthesis Methods

The synthesis of 2-Methoxy-3-nitroisonicotinonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the nitration of 2-methoxypyridine followed by cyanolation. This process typically involves the following steps:

1. Nitration: 2-Methoxypyridine is treated with a nitrating agent such as nitric acid or a mixture of sulfuric acid and nitric acid to introduce the nitro group at the 3-position.
2. Cyanolation: The resulting 2-methoxy-3-nitropyridine is then subjected to cyanolation using a suitable nitrilating agent such as cyanide or acetonitrile in the presence of a base like potassium hydroxide or sodium hydride.

An alternative approach involves the direct synthesis from commercially available starting materials. For example, 3-nitropyridine can be methylated using methyl iodide in the presence of a base to form 2-methoxy-3-nitropyridine, which is then converted to 2-Methoxy-3-nitroisonicotinonitrile through cyanolation.

Biological Activities and Applications

2-Methoxy-3-nitroisonicotinonitrile has shown promising biological activities that make it an interesting candidate for pharmaceutical research. Recent studies have explored its potential as an anti-inflammatory agent and its ability to modulate various cellular processes.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 2-Methoxy-3-nitroisonicotinonitrile. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that it could be developed into a therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an anticancer agent. Preliminary studies have shown that 2-Methoxy-3-nitroisonicotinonitrile can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings indicate that it may have applications in cancer therapy, particularly for solid tumors.

Recent Research Advancements

The field of organic chemistry continues to evolve, and recent advancements have shed new light on the potential applications of 2-Methoxy-3-nitroisonicotinonitrile. One notable development is its use as a building block for synthesizing more complex molecules with enhanced biological activities.

A study published in Organic Letters reported a novel synthetic route for preparing derivatives of 2-Methoxy-3-nitroisonicotinonitrile. By introducing additional functional groups such as amino or hydroxyl groups, researchers were able to create compounds with improved pharmacological profiles. These derivatives exhibited enhanced solubility and bioavailability, making them more suitable for drug development.

In addition to pharmaceutical applications, there has been growing interest in using 2-Methoxy-3-nitroisonicotinonitrile as a precursor for synthesizing advanced materials. A recent study in Advanced Materials explored its use in polymer chemistry. The compound was incorporated into polymer chains to create materials with tunable mechanical properties and enhanced thermal stability. These materials have potential applications in fields such as electronics and biotechnology.

Safety Considerations and Handling

Safety is paramount when handling any chemical compound, including 2-Methoxy-3-nitroisonicotinonitrile. While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times. Additionally, experiments should be conducted in well-ventilated areas or fume hoods to minimize exposure to vapors or dust.

In conclusion, 2-Methoxy-3-nitroisonicotinonitrile (CAS No. 1803820-97-4) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical properties make it an attractive candidate for drug development and material science applications. Ongoing research continues to uncover new possibilities for this intriguing molecule, highlighting its importance in modern scientific endeavors.